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Compound of Interest

Compound Name: Shizukanolide

Cat. No.: B1605615 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Shizukanolide, a sesquiterpene lactone. The following procedures are

based on general best practices for the disposal of laboratory chemical waste. Researchers,

scientists, and drug development professionals should always consult their institution's specific

safety protocols and local regulations, in addition to the information provided herein. A specific

Safety Data Sheet (SDS) for Shizukanolide should be referenced if available.

I. Understanding the Compound: Shizukanolide
Properties
While a comprehensive hazard profile for Shizukanolide is not readily available, its

classification as a sesquiterpene lactone suggests that it should be handled with care. Many

sesquiterpene lactones are known to be biologically active and may possess irritant or

sensitizing properties. The provided data is based on publicly available chemical information.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1605615?utm_src=pdf-interest
https://www.benchchem.com/product/b1605615?utm_src=pdf-body
https://www.benchchem.com/product/b1605615?utm_src=pdf-body
https://www.benchchem.com/product/b1605615?utm_src=pdf-body
https://www.benchchem.com/product/b1605615?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Shizukanolide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula C15H18O2 PubChem

Molecular Weight 230.30 g/mol PubChem

Appearance Solid (form may vary) General

Solubility
Soluble in polar organic

solvents

Inferred from extraction

methods[2]

Known Biological Activity
Antifungal (for dehydro-

shizukanolide)[3]
Immunomart

II. Step-by-Step Disposal Protocol for Shizukanolide
Waste
The following protocol outlines the recommended steps for the safe disposal of solid

Shizukanolide and contaminated labware, as well as solutions containing Shizukanolide.

A. Solid Shizukanolide Waste and Contaminated Labware Disposal

Segregation: Isolate solid Shizukanolide waste, including unused or expired pure

compounds and grossly contaminated items (e.g., weighing boats, spatulas), from other

laboratory waste streams.

Containerization:

For pure Shizukanolide, the original manufacturer's container is the preferred choice for

disposal.[4]

If the original container is not available or compromised, use a new, clean, and compatible

container with a secure, leak-proof screw-on cap.[5][6] The container should be made of a

material that will not react with the compound.

For contaminated lab supplies (e.g., gloves, wipes), double-bag the waste in clear plastic

bags.[5]
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Contaminated sharps, such as pipette tips or broken glass, must be placed in a

designated, puncture-resistant sharps container.[5]

Labeling:

Clearly label the waste container with the words "Hazardous Waste."[6]

The label must include the full chemical name, "Shizukanolide," and its CAS number

(70578-36-8).[1] Do not use abbreviations or chemical formulas.[7]

Indicate the associated hazards (e.g., "Irritant," "Handle with Care").

Record the date when the waste was first added to the container.[6]

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) within the laboratory.[6]

The SAA should be a secure location, away from general lab traffic and incompatible

chemicals.

Ensure the storage area is well-ventilated.

Disposal Request:

Once the container is full or has been in storage for the maximum allowable time

according to your institution's policy (e.g., 90 days), arrange for its collection by your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor.[5]

B. Liquid Shizukanolide Waste (Solutions) Disposal

Segregation: Collect all liquid waste containing Shizukanolide in a dedicated, compatible

waste container. Do not mix with other solvent waste streams unless explicitly permitted by

your institution's EHS.

Containerization:
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Use a shatter-resistant container, preferably plastic-coated glass or a high-density

polyethylene (HDPE) carboy, with a secure, leak-proof screw-on cap.[4]

Ensure the container is chemically compatible with the solvent used to dissolve the

Shizukanolide.

Labeling:

Label the container with "Hazardous Waste" and the full names and approximate

concentrations of all chemical constituents, including "Shizukanolide" and the solvent(s).

[6]

List the associated hazards of the solution (e.g., "Flammable Liquid," "Toxic").

Record the accumulation start date.[6]

Storage:

Store the liquid waste container in a secondary containment bin or tray to prevent spills.[5]

The secondary containment should be able to hold 110% of the volume of the primary

container.[5]

Store in a designated SAA, segregated from incompatible materials.

Disposal Request:

Arrange for pickup by your institution's EHS or a licensed hazardous waste contractor

when the container is full or reaches its storage time limit.

III. Experimental Workflow for Waste Segregation
and Disposal
The following diagram illustrates the logical workflow for the proper segregation and disposal of

Shizukanolide waste.
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Shizukanolide Waste Disposal Workflow
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Caption: Workflow for the proper disposal of Shizukanolide waste.

This guide is intended to supplement, not replace, the hazardous waste disposal procedures

established by your institution and local regulatory agencies. Always prioritize safety and

compliance in the handling and disposal of all laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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